N-(3-chlorophenyl)-2-(5-methoxy-4-oxo-2-((pyrimidin-2-ylthio)methyl)pyridin-1(4H)-yl)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[5-methoxy-4-oxo-2-(pyrimidin-2-ylsulfanylmethyl)pyridin-1-yl]acetamide
• InChI: InChI=1S/C19H17ClN4O3S/c1-27-17-10-24(11-18(26)23-14-5-2-4-13(20)8-14)15(9-16(17)25)12-28-19-21-6-3-7-22-19/h2-10H,11-12H2,1H3,(H,23,26)
• InChI Key: IZILVFQMSIORFH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN(C(=CC1=O)CSC2=NC=CC=N2)CC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C19H17ClN4O3S
• Molecular Weight: 416.9 g/mol

Description

N-(3-chlorophenyl)-2-(5-methoxy-4-oxo-2-((pyrimidin-2-ylthio)methyl)pyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C19H17ClN4O3S and its molecular weight is 416.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Compounds related to the chemical structure of interest have been synthesized for various biological activities, including anticancer properties. For instance, the synthesis of 5-deaza analogues of aminopterin and folic acid demonstrated significant anticancer activity in vitro and in vivo, highlighting the potential of such compounds in cancer therapy (Su et al., 1986). This suggests that compounds like N-(3-chlorophenyl)-2-(5-methoxy-4-oxo-2-((pyrimidin-2-ylthio)methyl)pyridin-1(4H)-yl)acetamide may also have applications in exploring novel anticancer agents.

Antimicrobial Activity

Synthesis of new pyrimidinone and oxazinone derivatives fused with thiophene rings, starting from citrazinic acid, showed good antibacterial and antifungal activities comparable to reference drugs like streptomycin and fusidic acid (Hossan et al., 2012). This indicates potential applications of related compounds in the development of new antimicrobial agents.

Insecticidal Activity

Research into pyridine derivatives as insecticides revealed that some synthesized compounds possess moderate to strong aphidicidal activities, with one compound showing insecticidal activity about 4-fold that of the reference insecticide, acetamiprid (Bakhite et al., 2014). This suggests potential applications in agricultural pest control.

Anti-Inflammatory and Analgesic Agents

Novel compounds derived from benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines showed significant anti-inflammatory and analgesic activities, highlighting the potential use of such compounds in developing new therapeutic agents for treating inflammation and pain (Abu‐Hashem et al., 2020).

Anticancer Agents

The design and synthesis of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives for anticancer applications were explored, with one compound showing appreciable cancer cell growth inhibition against multiple cancer cell lines (Al-Sanea et al., 2020).